Cas no 1213877-64-5 ((1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213877-64-5
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5591847
• PubChem ID: 55278049
• Update Time: 2025-06-10

(1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-3-fluoro-4-methoxy-, (αR)-
• 1213877-64-5
• N15380
• AKOS006330445

• Inchi： 1S/C10H12FNO/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h3-6,9H,1,12H2,2H3/t9-/m1/s1
• InChI Key： VTLNYBRBWIEMJO-SECBINFHSA-N
• SMILES： N[C@@H](C1=CC=C(OC)C(F)=C1)C=C

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 271.1±40.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)

Additional information on (1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE

Research Brief on (1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE (CAS: 1213877-64-5)

The compound (1R)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE (CAS: 1213877-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine derivative, characterized by its unique fluorinated and methoxylated phenyl ring, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs.

Recent studies have focused on the enantioselective synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its utility as a building block for novel dopamine receptor modulators. The (1R)-enantiomer demonstrated superior binding affinity compared to its (1S)-counterpart, suggesting stereospecific interactions with target proteins. Computational docking studies further revealed that the fluorine atom at the 3-position and the methoxy group at the 4-position of the phenyl ring contribute significantly to molecular recognition at receptor sites.

In metabolic studies, researchers have observed that 1213877-64-5 exhibits favorable pharmacokinetic properties, including moderate blood-brain barrier permeability and acceptable metabolic stability in human liver microsome assays. These characteristics make it particularly interesting for the development of neuroactive compounds. A recent patent application (WO2023056121) discloses its incorporation into novel tryptamine derivatives with potential antidepressant activity, where the compound serves as a structural modifier to enhance receptor subtype selectivity.

The synthetic accessibility of 1213877-64-5 has been improved through recent methodological advances. A 2024 report in Organic Process Research & Development describes a scalable asymmetric synthesis route employing chiral phase-transfer catalysis, achieving >99% ee with significantly reduced production costs compared to previous resolutions. This development is particularly important as it addresses one of the major challenges in the commercialization of enantiopure pharmaceutical intermediates.

Safety evaluations conducted in 2023-2024 indicate that the compound shows a favorable toxicological profile in preliminary studies, with no significant cytotoxicity observed in standard cell viability assays up to 100 μM concentrations. However, researchers caution that the fluoro-methoxy substitution pattern may require careful assessment of potential metabolic liabilities, as in vitro studies have identified possible formation of reactive quinone metabolites under oxidative conditions.

Looking forward, the unique structural features of 1213877-64-5 continue to inspire novel drug design strategies. Current research directions include its incorporation into: (1) multifunctional ligands for neurodegenerative diseases, (2) positron emission tomography (PET) tracers through fluorine-18 labeling, and (3) covalent inhibitors targeting cysteine residues in disease-relevant proteins. The compound's versatility as a chiral scaffold ensures its ongoing relevance in medicinal chemistry innovation.